Cas no 68841-15-6 (HEXAHYDRO-2-[(3-CHLOROPHENYL)METHYL]-1H-AZEPINE)

• Product Name: HEXAHYDRO-2-[(3-CHLOROPHENYL)METHYL]-1H-AZEPINE
• CAS No: 68841-15-6
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 972260
• PubChem ID: 5094056
• Update Time: 2025-04-19

HEXAHYDRO-2-[(3-CHLOROPHENYL)METHYL]-1H-AZEPINE Chemical and Physical Properties

Names and Identifiers

• HEXAHYDRO-2-[(3-CHLOROPHENYL)METHYL]-1H-AZEPINE
• 2-[(3-chlorophenyl)methyl]azepane
• 2-(3-Chlorbenzyl)-perhydroazepin
• 2-(3-chlorobenzyl)perhydroazepine
• AC1NOTFW
• AG-G-66301
• CTK5C8530
• SCHEMBL11478700
• 2-(3-Chlorobenzyl)azepane
• 68841-15-6
• DTXSID20408246
• AKOS011835170

• Inchi： 1S/C13H18ClN/c14-12-6-4-5-11(9-12)10-13-7-2-1-3-8-15-13/h4-6,9,13,15H,1-3,7-8,10H2
• InChI Key： XCYILRUWBQGYIA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC1CCCCCN1

Computed Properties

• Exact Mass: 223.1127773g/mol
• Monoisotopic Mass: 223.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų